Cas no 10466-89-4 (Benzene,1,4-bis(chlorodiphenylsilyl)-)

Benzene,1,4-bis(chlorodiphenylsilyl)- structure
10466-89-4 structure
Product Name:Benzene,1,4-bis(chlorodiphenylsilyl)-
CAS No:10466-89-4
MF:C30H24Cl2Si2
MW:511.588567733765
CID:163377
PubChem ID:301655
Update Time:2025-04-19

Benzene,1,4-bis(chlorodiphenylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-bis(chlorodiphenylsilyl)-
    • chloro-[4-[chloro(diphenyl)silyl]phenyl]-diphenylsilane
    • 1,4-Bis-(chlor-diphenylsilyl)-benzol
    • AC1L6YWI
    • benzene-1,4-diylbis[chloro(diphenyl)silane]
    • NSC179705
    • 10466-89-4
    • NSC 179705
    • DTXSID30306769
    • SCHEMBL704206
    • NSC-179705
    • Inchi: 1S/C30H24Cl2Si2/c31-33(25-13-5-1-6-14-25,26-15-7-2-8-16-26)29-21-23-30(24-22-29)34(32,27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H
    • InChI Key: MUXIVHAJZNDBKN-UHFFFAOYSA-N
    • SMILES: Cl[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 510.07952
  • Monoisotopic Mass: 510.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 559.9°Cat760mmHg
  • Flash Point: 261.1°C
  • Refractive Index: 1.645
  • PSA: 0
  • LogP: 4.09800
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